Cas no 28869-81-0 (Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI))

Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI) structure
28869-81-0 structure
Product name:Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI)
CAS No:28869-81-0
MF:C14H29N2OPS
MW:304.431623220444
CID:275739
PubChem ID:99248

Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphinothioic acid,di-1-piperidinyl-, S-butyl ester (9CI)
    • 1-[butylsulfanyl(piperidin-1-yl)phosphoryl]piperidine
    • AC1L40RI
    • AR-1L4023
    • CTK4G2308
    • NSC 202985
    • Phosphinothioic acid, dipiperidino-, S-butyl ester
    • Phosphinothioic acid, S-butyl ester
    • s-butyl dipiperidin-1-ylphosphinothioate
    • S-Butyl dipiperidinophosphinothioate
    • WLN: T6NTJ APO&S4&- AT6NTJ
    • Phosphinothioic acid, di-1-piperidinyl-, S-butyl ester
    • DG6YEH6ZJG
    • UNII-DG6YEH6ZJG
    • NSC202985
    • 28869-81-0
    • DTXSID00183064
    • NSC-202985
    • Inchi: InChI=1S/C14H29N2OPS/c1-2-3-14-19-18(17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h2-14H2,1H3
    • InChI Key: NRODSVPWDXZITO-UHFFFAOYSA-N
    • SMILES: CCCCSP(N1CCCCC1)(=O)N1CCCCC1

Computed Properties

  • Exact Mass: 304.17407
  • Monoisotopic Mass: 304.17382172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 48.8Ų

Experimental Properties

  • PSA: 23.55
  • LogP: 4.47540

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